Cas no 2228280-92-8 (1,1-difluoro-3-(pyrimidin-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(pyrimidin-2-yl)propan-2-amine
• CAS No: 2228280-92-8
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 6601610
• PubChem ID: 165853427
• Update Time: 2025-06-09

1,1-difluoro-3-(pyrimidin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(pyrimidin-2-yl)propan-2-amine
• 2228280-92-8
• EN300-1973115

• Inchi： 1S/C7H9F2N3/c8-7(9)5(10)4-6-11-2-1-3-12-6/h1-3,5,7H,4,10H2
• InChI Key： IVKFYRHXLGWPOI-UHFFFAOYSA-N
• SMILES： FC(C(CC1N=CC=CN=1)N)F

Computed Properties

• Exact Mass: 173.07645362g/mol
• Monoisotopic Mass: 173.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,1-difluoro-3-(pyrimidin-2-yl)propan-2-amine

Comprehensive Overview of 1,1-difluoro-3-(pyrimidin-2-yl)propan-2-amine (CAS No. 2228280-92-8)

1,1-difluoro-3-(pyrimidin-2-yl)propan-2-amine (CAS No. 2228280-92-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both a pyrimidine ring and difluoro groups makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 1,1-difluoro-3-(pyrimidin-2-yl)propan-2-amine has surged, driven by advancements in medicinal chemistry and the need for novel therapeutics. This compound is frequently explored in the context of kinase inhibitors and antiviral agents, aligning with current trends in targeting protein kinases and emerging viral pathogens. Its pyrimidine moiety is a common pharmacophore in FDA-approved drugs, further highlighting its relevance.

The synthesis of 1,1-difluoro-3-(pyrimidin-2-yl)propan-2-amine typically involves multi-step organic reactions, including nucleophilic substitution and fluorination processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to minimize environmental impact.

From a commercial perspective, CAS No. 2228280-92-8 is often listed in chemical catalogs as a high-value building block for small-molecule drug development. Its applications extend to crop protection, where fluorinated pyrimidine derivatives are evaluated for their pesticidal activity. This dual utility in pharmaceuticals and agrochemicals underscores its industrial importance.

Frequently asked questions about 1,1-difluoro-3-(pyrimidin-2-yl)propan-2-amine include inquiries about its solubility, storage conditions, and supplier availability. These topics reflect the practical concerns of chemists and procurement specialists. Additionally, discussions on platforms like ResearchGate and PubMed often focus on its mechanistic role in biological systems, further driving its visibility in scientific literature.

In summary, 1,1-difluoro-3-(pyrimidin-2-yl)propan-2-amine (CAS No. 2228280-92-8) represents a compelling case study in the intersection of fluorine chemistry and heterocyclic compounds. Its broad applicability and alignment with cutting-edge research trends ensure its continued relevance in both academic and industrial settings.